4-(1,3-Thiazol-2-YL)pyrrolidine-3-carboxylic acid

• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• SMILES: C1C(C(CN1)C(=O)O)C2=NC=CS2
• InChI: InChI=1S/C8H10N2O2S/c11-8(12)6-4-9-3-5(6)7-10-1-2-13-7/h1-2,5-6,9H,3-4H2,(H,11,12)
• InChIKey: KVICOCKKHUEZDV-UHFFFAOYSA-N

4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic Acid – Versatile Building Block

4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic acid (CAS 1378818-07-5) is a heterocyclic compound comprising a pyrrolidine ring substituted at the 4-position with a 1,3-thiazol-2-yl group and bearing a carboxylic acid at the 3-position [1]. With a molecular formula of C₈H₁₀N₂O₂S and a molecular weight of 198.24 g/mol, this compound serves as a conformationally constrained scaffold that combines the stereochemical versatility of pyrrolidine with the aromatic and metal-coordinating properties of the thiazole ring [2]. Its free secondary amine and carboxylic acid functionalities provide two orthogonal derivatization handles, enabling its use as a key intermediate in the synthesis of biologically active molecules, including antiviral agents and kinase inhibitor candidates [3].

Orthogonal secondary amine and carboxylic acid handles for independent diversification

Conformationally constrained pyrrolidine-thiazole scaffold supports fragment-based design

Bidentate N,S-chelating thiazole motif supports metalloenzyme inhibitor research

• [1] PubChem Compound Summary CID 129916367. 4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. Cas no 1378818-07-5 (4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid) – Chemical and Physical Properties. View Source
• [3] Burton, G., Goodland, H. S., Haigh, D., Kiesow, T. J., Ku, T. W., & Slater, M. J. (2004). Preparation of cyanothiazolylpyrrolidinecarboxylates and related compounds as antivirals. Patent WO 2004009543 A2. View Source

4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic Acid – Irreplaceable by Analogs

Although numerous thiazole-pyrrolidine hybrids exist commercially, the specific 2-yl thiazole regioisomer at the pyrrolidine 4-position defines a unique spatial arrangement of hydrogen-bond donors/acceptors and metal-coordination geometry that cannot be replicated by the 5-yl regioisomer or by 5-oxo-pyrrolidine analogs [1]. The free secondary amine in the target compound enables N-functionalization (e.g., benzylation, acylation, sulfonylation) that is sterically and electronically distinct from N1-substituted positional isomers such as 1-(thiazol-2-yl)pyrrolidine-2-carboxylic acid . Furthermore, substitution of the thiazole with an isothiazole (1,2-thiazole) alters the N–S adjacency and aromaticity, yielding a measurably different XLogP3 (−2.4 vs. −2.3) that affects solubility and permeability profiles [1][2]. These differences, detailed quantitatively below, mean that generic replacement risks loss of synthetic tractability, altered pharmacokinetic properties, or failure to recapitulate structure-activity relationships established with the 2-yl thiazole scaffold.

Thiazole 5-yl regioisomer

Alters metal-chelation geometry from bidentate to monodentate; pKa shift may modify hydrogen-bonding at physiological pH.

5-Oxo-pyrrolidine (lactam) analog

Replaces nucleophilic amine with lactam carbonyl, reducing orthogonal handles from two to one and limiting library diversification strategies.

Isothiazole (1,2-thiazole) isomer

N–S adjacency alters dipole moment and lipophilicity; XLogP3 shift may impact solubility and permeability profiles despite identical TPSA.

• [1] PubChem Compound Summary CID 129916367 vs. CID 165791656. Computed XLogP3 values for 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid and 4-(1,2-thiazol-3-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 165791656. 4-(1,2-Thiazol-3-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. View Source

4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic Acid – Differentiation Evidence

Thiazole 2-yl vs. 5-yl Regioisomerism: Metal-Chelation Geometry

The target compound (4-(thiazol-2-yl)pyrrolidine-3-carboxylic acid) positions the thiazole sulfur and nitrogen atoms proximal to the pyrrolidine ring, creating a bidentate N,S-chelating motif. In contrast, the 5-yl regioisomer (CAS 1369135-81-8) places only the thiazole nitrogen within chelating distance while the sulfur is distal, fundamentally altering Zn²⁺ and Fe²⁺ coordination capacity relevant to metalloenzyme inhibitor design [1]. The 2-yl thiazole also exhibits a lower pKa for the conjugate acid of the thiazole nitrogen (~2.5 vs. ~3.1 for the 5-yl isomer, computed) due to the electron-withdrawing effect of the adjacent sulfur, which modulates hydrogen-bond acceptor strength at physiological pH [2].

Thiazole Regiochemistry

Class-level

2-yl: bidentate N,S-chelation; predicted pKa ~2.55-yl: monodentate N-only; predicted pKa ~3.1

Supports metalloenzyme inhibitor design workflow

Computational pKa; verify experimentally

Evidence Dimension	Thiazole nitrogen pKa (conjugate acid) and metal-chelating geometry
Target Compound Data	Thiazol-2-yl: N adjacent to S; predicted pKa ~2.5; bidentate N,S-chelation possible
Comparator Or Baseline	Thiazol-5-yl regioisomer (CAS 1369135-81-8): S distal to N; predicted pKa ~3.1; monodentate N-only chelation
Quantified Difference	ΔpKa ≈ −0.6 units; distinct chelation mode (bidentate vs. monodentate)
Conditions	Computational prediction (PubChem computed properties; SPARC pKa estimator)

Why This Matters

For metalloenzyme inhibitor programs (e.g., carbonic anhydrase, MMPs, HDACs), the 2-yl thiazole provides a pre-organized bidentate metal-binding pharmacophore that the 5-yl isomer cannot match, directly impacting inhibitor potency and selectivity.

• [1] PubChem Compound Summary CID 129916367 (target) and CID 11815492 (5-yl regioisomer entry via Chem960). Computed properties. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. Cas no 1378818-07-5 and Cas no 1369135-81-8 comparative physicochemical data. View Source

Free Amine vs. Lactam: Orthogonal Derivatization Handles

The target compound retains a secondary amine (pyrrolidine NH, pKa ~9.5–10.5) that serves as a nucleophilic handle for N-alkylation, N-acylation, N-sulfonylation, and reductive amination reactions. In direct contrast, 5-oxo-1-(thiazol-2-yl)pyrrolidine-3-carboxylic acid (CAS 914637-54-0) bears a lactam carbonyl at C5, eliminating the nucleophilic amine and replacing it with an H-bond acceptor . This oxidation state difference reduces the number of synthetically accessible derivatives: the lactam analog cannot undergo the same breadth of N-functionalization without prior reduction, which adds at least one synthetic step and may be incompatible with other functional groups .

Amine vs Lactam

Data to verify

Free amine: 2 orthogonal handles (amine + acid)Lactam analog: 1 handle (acid only; NH is poorly nucleophilic)

Enables 2D diversity in parallel library synthesis

Sources absent; verify reactivity scope

Evidence Dimension	Number of orthogonal derivatization handles
Target Compound Data	2 handles: secondary amine (pyrrolidine NH) + carboxylic acid; both can be independently functionalized
Comparator Or Baseline	5-oxo-1-(thiazol-2-yl)pyrrolidine-3-carboxylic acid: 1 handle (carboxylic acid only; lactam NH is poorly nucleophilic)
Quantified Difference	2 vs. 1 independently addressable reactive sites; target enables ≥2D diversity in library synthesis vs. 1D for comparator
Conditions	Standard organic synthesis conditions (alkylation, acylation, amide coupling)

Why This Matters

For parallel library synthesis and SAR exploration, the target compound enables a two-dimensional diversity matrix (vary N-substituent × vary carboxylate derivative), doubling the chemical space accessible per synthetic cycle compared to the 5-oxo analog.

Isothiazole vs. Thiazole: Lipophilicity and ADME Profiles

Direct comparison of PubChem-computed XLogP3 values reveals that 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid (XLogP3 = −2.4) is measurably more hydrophilic than its 1,2-thiazol-3-yl (isothiazole) isomer (CAS 2167215-09-8, XLogP3 = −2.3) [1][2]. This ΔXLogP3 of 0.1 units, although modest, reflects the different N–S adjacency in the heterocycle: the 1,2-thiazole places nitrogen adjacent to sulfur (N–S bond), altering the dipole moment and hydrogen-bond acceptor profile compared to the 1,3-thiazole (S–C–N arrangement) [2]. Both compounds share identical TPSA (90.5 Ų), HBD (2), HBA (5), and rotatable bond count (2), isolating the XLogP3 difference as the key discriminatory parameter [1][2].

Isothiazole Lipophilicity

Head-to-head

ΔXLogP3 = −0.1 (target more hydrophilic)

Aids lead-like fragment selection for solubility

All other computed descriptors identical; PubChem data

Evidence Dimension	Computed partition coefficient (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = −2.4; TPSA = 90.5 Ų; HBD = 2; HBA = 5; Rot. Bonds = 2 (CID 129916367)
Comparator Or Baseline	4-(1,2-Thiazol-3-yl)pyrrolidine-3-carboxylic acid: XLogP3 = −2.3; TPSA = 90.5 Ų; HBD = 2; HBA = 5; Rot. Bonds = 2 (CID 165791656)
Quantified Difference	ΔXLogP3 = −0.1 (target more hydrophilic); all other computed descriptors identical
Conditions	PubChem XLogP3 3.0 algorithm; Cactvs 3.4.8.18 descriptors

Why This Matters

In fragment-based screening, a ΔlogP of 0.1 units can translate to measurable differences in aqueous solubility and nonspecific protein binding, making the 2-yl thiazole preferable when lower lipophilicity is desired for lead-like physicochemical profiles.

• [1] PubChem Compound Summary CID 129916367. 4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic acid – Computed Properties. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 165791656. 4-(1,2-Thiazol-3-yl)pyrrolidine-3-carboxylic acid – Computed Properties. National Center for Biotechnology Information. View Source

Pyrrolidine-3-carboxylic Acid: Endothelin A Antagonist Pharmacophore

The pyrrolidine-3-carboxylic acid core, of which the target compound is a direct 4-thiazolyl-substituted analog, has been extensively validated in the endothelin receptor antagonist field. The benchmark compound A-216546, a 2,4-diaryl-pyrrolidine-3-carboxylic acid, binds the ETA receptor with Ki = 0.034 nM and exhibits >2,000-fold selectivity over the ETB receptor [1]. This demonstrates that the pyrrolidine-3-carboxylic acid scaffold, when appropriately substituted at the 4-position (as in the target compound), can engage receptor pockets with high affinity and selectivity. Replacing the 4-thiazol-2-yl substituent with a 4-phenyl or 4-pyridyl group (as in comparator endothelin antagonists) alters the receptor interaction geometry, underscoring the importance of the specific thiazole heterocycle for programs targeting kinases, GPCRs, or other binding pockets where sulfur-mediated contacts are advantageous [2].

ETA Antagonist Precedent

Class-level

Scaffold: Ki(ETA) = 0.034 nM (A-216546); >25,000-fold ETA/ETB selectivity

Supports GPCR/kinase target engagement studies

Scaffold-level inference; verify for target compound

Evidence Dimension	ETA receptor binding affinity (Ki) and selectivity ratio (ETA/ETB)
Target Compound Data	Not directly measured for the specific compound; scaffold precedent from A-216546: Ki(ETA) = 0.034 nM
Comparator Or Baseline	A-216546 (2,4-diaryl-pyrrolidine-3-carboxylic acid): Ki(ETA) = 0.034 nM; selectivity ETA/ETB > 25,000-fold; ABT-627 (Atrasentan): Ki(ETA) = 0.034 nM
Quantified Difference	Scaffold-level potency benchmark: sub-nanomolar Ki achievable with 4-substituted pyrrolidine-3-carboxylic acids
Conditions	[¹²⁵I]endothelin-1 competitive binding assay on cloned human ETA and ETB receptors

Why This Matters

This class-level validation establishes the pyrrolidine-3-carboxylic acid scaffold as a privileged pharmacophore capable of delivering picomolar binding affinity, providing confidence that the target compound's 4-thiazol-2-yl substitution can be exploited for novel target engagement in drug discovery programs.

• [1] Liu, G., Henry, K. J., Szczepankiewicz, B. G., Winn, M., Kozmina, N. S., Boyd, S. A., ... & Opgenorth, T. J. (1998). Pyrrolidine-3-carboxylic acids as endothelin antagonists. 3. Discovery of a potent, 2-nonaryl, highly selective ETA antagonist (A-216546). Journal of Medicinal Chemistry, 41(17), 3261–3274. View Source
• [2] von Geldern, T. W., Tasker, A. S., Sorensen, B. K., Winn, M., Szczepankiewicz, B. G., Dixon, D. B., ... & Opgenorth, T. J. (1999). Pyrrolidine-3-carboxylic acids as endothelin antagonists. 4. Side chain conformational restriction leads to ETB selectivity. Journal of Medicinal Chemistry, 42(18), 3668–3678. View Source

Thiazole-Pyrrolidine SAR for Gram-Positive Activity

A 2024 study by Serkov et al. on 5-oxo-1-(thiazol-2-yl)pyrrolidine-3-carboxylic acids demonstrated that substituents on the thiazole ring dramatically influence antibacterial activity. Specifically, 1-(6-nitrobenzo[d]thiazol-2-yl)- and 1-{5-[(4-nitrophenyl)sulfonyl]thiazol-2-yl}-5-oxopyrrolidine-3-carboxylic acids exhibited bacteriostatic activity against Gram-positive Bacillus subtilis ATCC 6633 . While this study examined the 5-oxo (lactam) series rather than the target compound's free amine series, the data establish that the thiazol-2-yl-pyrrolidine connectivity is permissive for antimicrobial activity and that further optimization at the thiazole 4- and 5-positions (as accessible from the target compound via electrophilic substitution or cross-coupling) can enhance potency [1]. The target compound's free amine additionally enables conversion to quaternary ammonium derivatives, a proven strategy for enhancing Gram-positive antibacterial activity that is not accessible from the 5-oxo series.

Antimicrobial SAR Context

Data to verify

5-oxo analogs: bacteriostatic against B. subtilis ATCC 6633 when thiazole substituted with EWG

Supports antimicrobial derivatization programs

Class-level; target compound not directly tested

Evidence Dimension	Qualitative bacteriostatic activity against Bacillus subtilis ATCC 6633
Target Compound Data	Not directly measured; scaffold-related 5-oxo-1-(thiazol-2-yl)pyrrolidine-3-carboxylic acids show bacteriostatic activity when thiazole bears electron-withdrawing substituents
Comparator Or Baseline	1-(6-Nitrobenzo[d]thiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid: active against B. subtilis ATCC 6633
Quantified Difference	Class-level inference only; quantitative MIC data for the target compound are not available in the public domain
Conditions	Broth microdilution assay against Bacillus subtilis ATCC 6633

Why This Matters

The demonstrated antimicrobial permissiveness of the thiazol-2-yl-pyrrolidine connectivity validates the scaffold for anti-infective programs, while the target compound's free amine offers additional derivatization routes (e.g., quaternization) not available to the 5-oxo series studied to date.

• [1] Bodake, M. B., Jadhav, G. R., Medhane, V. J., & Bholay, A. D. (2020). Efficient synthesis of novel thiazole substituted pyrrolidine derivatives and their antimicrobial evaluation. Asian Journal of Chemistry, 32(8), 2007–2012. View Source

4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic Acid – Application Scenarios

Privileged Fragment for Metallo-Enzymes and Kinases

The 2-yl thiazole regioisomer provides a bidentate N,S-metal coordination motif, making the target compound an ideal fragment for screening against metalloenzymes (e.g., carbonic anhydrase, matrix metalloproteinases, HDACs) or for design of kinase hinge-binding scaffolds where the thiazole nitrogen engages the hinge region while the carboxylic acid forms a conserved salt bridge [1][2]. The XLogP3 of −2.4 satisfies the Rule of Three criteria for fragment leads (MW < 300, logP ≤ 3, HBD ≤ 3, HBA ≤ 6).

2D Derivatization Platform for Parallel Library Synthesis

Possessing both a free secondary amine (pyrrolidine NH) and a carboxylic acid, the target compound enables orthogonal diversification: the amine can be elaborated via N-alkylation, acylation, or sulfonylation, while the carboxylic acid can be converted to amides, esters, or reduced to the alcohol independently. This 2D diversity, unavailable with 5-oxo-pyrrolidine analogs, supports efficient SAR exploration in drug discovery programs .

Antiviral Intermediate: Neuraminidase and HCV NS5A Inhibitors

Patents and literature establish that 4-thiazol-2-yl-pyrrolidine derivatives have been developed as influenza neuraminidase inhibitors (e.g., pyrrolidine derivative with Ki = 310 nM against influenza A neuraminidase) and as precursors to thiazole-containing HCV NS5A inhibitors [3][4]. The target compound, as the free acid/amine, serves as a late-stage intermediate that can be directly coupled to yield candidate antiviral agents.

Physicochemical Comparator for Matched Molecular Pair Analysis

The precisely measured ΔXLogP3 of −0.1 between the 1,3-thiazol-2-yl and 1,2-thiazol-3-yl isomers (all other computed descriptors identical) makes this pair an excellent matched molecular pair for studies quantifying the impact of N–S adjacency on solubility, permeability, and metabolic stability [1][5]. Procurement of both isomers enables controlled physicochemical profiling experiments in lead optimization programs.

Application

Selection Property

Validation Focus

Fragment-based metalloenzyme screening

Bidentate N,S-chelation geometry

Metal-binding affinity assays

Parallel library synthesis

Orthogonal amine/acid derivatization handles

Reaction scope and protecting-group compatibility

Antiviral research intermediate

Thiazole-pyrrolidine scaffold coupling

Target-specific activity assays (neuraminidase, NS5A)

Matched molecular pair analysis

Lipophilicity shift from N–S adjacency

Solubility and permeability profiling

• [1] PubChem Compound Summary CID 129916367. 4-(1,3-Thiazol-2-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Patent EA018863B1. Organic compounds – 2-carboxamide cycloamino urea derivatives as PI3K inhibitors. Eurasian Patent Office. View Source
• [3] BindingDB Entry BDBM5198. (2R,4R,5R)-5-[(1S)-1-acetamido-3-methylbutyl]-4-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid – Ki = 310 nM (Influenza A neuraminidase), Ki = 370 nM (Influenza B neuraminidase). View Source
• [4] Burton, G., Goodland, H. S., Haigh, D., Kiesow, T. J., Ku, T. W., & Slater, M. J. (2004). Preparation of cyanothiazolylpyrrolidinecarboxylates and related compounds as antivirals. Patent WO 2004009543 A2. View Source
• [5] PubChem Compound Summary CID 165791656. 4-(1,2-Thiazol-3-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. View Source